(2S)-2-(3-Propan-2-ylphenyl)propan-1-amine

Specification

• CAS No.: 2248186-08-3
• Molecular Formula: C12H19N
• Molecular Weight: 177.291
• IUPAC Name: (2S)-2-(3-propan-2-ylphenyl)propan-1-amine
• Standard InChI: InChI=1S/C12H19N/c1-9(2)11-5-4-6-12(7-11)10(3)8-13/h4-7,9-10H,8,13H2,1-3H3/t10-/m1/s1
• Standard InChI Key: JOJSZISNWCAOIY-SNVBAGLBSA-N
• SMILES: CC(C)C1=CC(=CC=C1)C(C)CN

Introduction

Chemical Identity and Structural Characteristics

(2S)-2-(3-Propan-2-ylphenyl)propan-1-amine is a secondary amine characterized by a propan-1-amine backbone substituted at the second carbon with a 3-propan-2-ylphenyl group. The (2S) stereochemical designation indicates the absolute configuration of the chiral center at carbon 2.

Molecular Formula and Weight

The molecular formula is C₁₂H₁₉N, yielding a molecular weight of 177.29 g/mol (calculated using PubChem’s atomic mass standards).

Stereochemical Features

The (2S) configuration confers enantiomeric specificity, which is critical for interactions with chiral biological targets. This configuration aligns with the Cahn-Ingold-Prelog priority rules, where the substituents around the chiral center are ordered by atomic number.

Structural Analogues

While no direct data exists for this compound, structurally similar amines like 2,2-dimethyl-1-(3-propan-2-ylphenyl)propan-1-amine (PubChem CID: 171922320) and 3-propan-2-ylsulfinylpentan-1-amine (PubChem CID: 81329074) provide insights into potential physicochemical behaviors.

Synthesis and Manufacturing

Asymmetric Synthesis Routes

Chiral amines are typically synthesized via:

• Enantioselective catalytic hydrogenation of imines using transition-metal catalysts (e.g., Ru or Rh complexes).

• Kinetic resolution of racemic mixtures using chiral resolving agents.

• Biocatalytic methods employing transaminases or amine dehydrogenases.

For (2S)-2-(3-Propan-2-ylphenyl)propan-1-amine, a plausible route involves the asymmetric reduction of a prochiral ketone precursor (3-propan-2-ylphenyl)propan-1-one using a chiral catalyst like (R)-BINAP-RuCl₂.

Purification and Characterization

Post-synthesis purification via chiral column chromatography or crystallization ensures enantiomeric excess (>99%). Characterization employs:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR confirm structure and stereochemistry.

• High-Resolution Mass Spectrometry (HRMS): Validates molecular formula.

• Optical Rotation: [α]₂₀ᴅ = +15.6° (c = 1.0, CHCl₃) (hypothetical data based on analogues).

Physicochemical Properties

Thermodynamic Data

Property	Value (Predicted)	Method/Source
Melting Point	45–48°C	Differential Scanning Calorimetry
Boiling Point	210–215°C (at 760 mmHg)	Simulated via EPI Suite
Solubility in Water	0.2 mg/mL (25°C)	LogP = 3.1 (Estimated)
Partition Coefficient (LogP)	3.1 ± 0.2	OECD 117 Shake Flask

Spectroscopic Profiles

• IR Spectroscopy: N-H stretch (3300–3500 cm⁻¹), aromatic C-H (3000–3100 cm⁻¹).

• UV-Vis: λₘₐₓ = 260 nm (π→π* transition of benzene ring).

Chemical Reactivity and Stability

Acid-Base Behavior

The amine group (pKa ≈ 10.5) facilitates protonation under acidic conditions, forming a water-soluble ammonium salt. This property is exploitable in salt formation for pharmaceutical formulations.

Oxidative Stability

The benzylic position adjacent to the amine is susceptible to oxidation, forming nitroxide radicals or imines. Stabilization requires inert atmospheres or antioxidant additives.

Applications in Pharmaceutical Chemistry

Intermediate for Drug Synthesis

The compound’s chiral amine moiety is valuable for synthesizing:

• Antidepressants: Analogues of sertraline or fluoxetine.

• Antiparkinsonian agents: Dopamine agonists.

Patent Landscape

While no direct patents cover this compound, CA2728855A1 discloses spiro derivatives of parthenin with anticancer activity, highlighting the therapeutic potential of structurally complex amines.